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Compound of Interest

Compound Name: Quinuclidin-4-ylmethanol

CAS No.: 26608-58-2

Cat. No.: B1267026

Get Quote

Executive Summary & Chemical Identity
Quinuclidin-4-ylmethanol (4-Hydroxymethylquinuclidine) is a bicyclic amine intermediate

critical in the synthesis of muscarinic antagonists and cholinergic ligands. Its structural rigidity

and basicity make it a valuable scaffold in medicinal chemistry, particularly for respiratory

therapeutics (e.g., bronchodilators) and CNS agents.

Critical Procurement Note: Researchers often confuse this compound with its precursor. Verify

the CAS number before handling.

Target Compound: Quinuclidin-4-ylmethanol (Alcohol) | CAS: 26608-58-2[1]

Common Precursor: Ethyl quinuclidine-4-carboxylate (Ester) | CAS: 22766-68-3[2]

This guide focuses on the Alcohol (CAS 26608-58-2) but applies relevant "quinuclidine-class"

safety protocols applicable to both.
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Property Value / Characteristic Implication for Handling

Molecular Formula C₈H₁₅NO -

Molecular Weight 141.21 g/mol -

Physical State
Solid (White to off-white

powder)
Dust inhalation hazard.

Basicity (pKa)
~10.5 - 11.0 (Quinuclidine

core)

Strong Base. Incompatible with

acids and acid chlorides.

Hygroscopicity High
Rapidly absorbs atmospheric

moisture; forms sticky gums.

Solubility
Soluble in water, alcohols,

CHCl₃

Lipophilic enough for skin

absorption; hydrophilic enough

for rapid systemic uptake.

Hazard Assessment & Toxicology
Reference Standards: GHS Classifications for Quinuclidine Derivatives

Acute Health Hazards
While specific toxicological data for the 4-hydroxymethyl derivative is limited compared to the

parent quinuclidine, "read-across" toxicology dictates treating it as a functional bioactive amine.

Skin/Eye Corrosion (Category 1B/2A): The high basicity (pKa >10) causes immediate

saponification of fatty tissues upon contact. It can cause severe burns or irreversible eye

damage if not washed immediately.

Acute Toxicity (Oral/Dermal): Quinuclidines are structurally related to neurotoxins. Ingestion

or high-dose dermal absorption may induce cholinergic symptoms (tremors, salivation,

respiratory distress).

Respiratory Sensitization: Inhalation of dust triggers mucosal inflammation (STOT SE 3).

Chemical Instability Hazards
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Carbon Dioxide Sequestration: Like many strong amines, Quinuclidin-4-ylmethanol reacts

with atmospheric CO₂ to form carbamic acid salts. This alters stoichiometry in sensitive

reactions.

Oxidation: The tertiary amine is susceptible to N-oxidation over time if exposed to air/light,

forming N-oxides which may be explosive or pharmacologically inactive.

Strategic Handling Protocols
Storage & Transfer (The "Dry-Chain" Protocol)
Due to hygroscopicity and CO₂ sensitivity, a standard shelf storage is insufficient.

Primary Storage: Store under an inert atmosphere (Argon preferred over Nitrogen due to

density) at 2–8°C.

Secondary Containment: Use a desiccator cabinet for the outer vessel.

Transfer:

Solid: Weigh quickly in a fume hood. If high precision is required, weigh inside a glovebox.

Solution: If frequently used, prepare a stock solution in dry DCM or MeOH and store over

molecular sieves (3Å or 4Å).

Reaction Safety
Exotherm Warning: When neutralizing this compound (e.g., forming a salt) or reacting with acid

chlorides (e.g., esterification), the reaction will be highly exothermic.

Control: Always add the acid/electrophile dropwise to the amine solution at 0°C.

Quenching: Never quench reaction mixtures containing this amine directly with strong acid;

use buffered ammonium chloride first to mitigate heat generation.

Visualization: Safe Handling Decision Matrix
The following diagram outlines the decision logic for handling quinuclidine derivatives based on

the operation state.
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Operation: Handle Quinuclidin-4-ylmethanol

Check State:
Solid vs. Solution

Solid Handling

Powder

Solution Handling

Dissolved

Use Glovebox
(Argon atm)

High Precision/Long Storage

Fume Hood
(High Draft)

Quick Transfer

Reaction Setup:
Cool to 0°C before

adding electrophiles

Weighing Protocol:
< 30 seconds exposure

Avoid metal spatulas

Waste Disposal:
Segregate as Basic Organic

NO Oxidizers (HNO3)

Post-Process

Click to download full resolution via product page

Caption: Decision logic for environmental control during Quinuclidin-4-ylmethanol handling.
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Emergency Response & Spill Management
Exposure Response[3][4]

Eye Contact (Critical): Do NOT use a standard saline flush alone if pH is high. Irrigate

continuously for minimum 30 minutes. Transport to ER immediately.

Skin Contact: Wash with polyethylene glycol (PEG 400) if available, followed by soap and

water. PEG helps solubilize the lipophilic amine better than water alone.

Inhalation: Move to fresh air. If wheezing occurs (bronchoconstriction), medical observation

is required due to potential cholinergic activity.

Spill Cleanup
Do not use acidic sawdust or clay (exothermic risk).

Ventilate: Clear the area.[3]

Neutralize: Cover spill with a 1:1 mixture of sand and Sodium Bisulfate (NaHSO₄) to

neutralize the base gently.

Collect: Scoop into a container marked "Basic Organic Waste."

Synthesis & Drug Development Context
Synthetic Utility
Quinuclidin-4-ylmethanol is a "privileged scaffold." The bridgehead hydroxyl group allows for

the attachment of lipophilic domains (e.g., diphenyl groups), creating high-affinity muscarinic

receptor antagonists (LAMAs).

Key Reaction Pathway (Graphviz): The following workflow illustrates the conversion of the ester

precursor to the active alcohol and its subsequent derivatization.
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Caption: Synthetic pathway from ester precursor to bioactive muscarinic antagonist.

Application in Drug Design
The quinuclidine nitrogen is protonated at physiological pH, mimicking the quaternary

ammonium of acetylcholine.

Target: M3 Muscarinic Receptors (Lung tissue).

Mechanism: Competitive antagonism preventing bronchoconstriction.

Relevance: Key intermediate for drugs similar to Umeclidinium or Aclidinium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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